Cas no 891390-39-9 (1-(2-fluorophenyl)methyl-2,5,6-trimethyl-1H-1,3-benzodiazole)

• Product Name: 1-(2-fluorophenyl)methyl-2,5,6-trimethyl-1H-1,3-benzodiazole
• CAS No: 891390-39-9
• MF: C₁₇H₁₇FN₂
• MW: 268.328687429428
• CID: 6103750
• PubChem ID: 16451866
• Update Time: 2025-06-12

1-(2-fluorophenyl)methyl-2,5,6-trimethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)methyl-2,5,6-trimethyl-1H-1,3-benzodiazole
• 1-[(2-fluorophenyl)methyl]-2,5,6-trimethyl-1H-1,3-benzodiazole
• 1-[(2-fluorophenyl)methyl]-2,5,6-trimethylbenzimidazole
• 891390-39-9
• 1-(2-fluorobenzyl)-2,5,6-trimethyl-1H-benzimidazole
• F3257-0212
• CCG-151138
• 1-(2-fluorobenzyl)-2,5,6-trimethyl-1H-benzo[d]imidazole
• AKOS001522931

• Inchi： 1S/C17H17FN2/c1-11-8-16-17(9-12(11)2)20(13(3)19-16)10-14-6-4-5-7-15(14)18/h4-9H,10H2,1-3H3
• InChI Key： WQWINBWGKTWXRG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C(C)=NC2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 268.13757671g/mol
• Monoisotopic Mass: 268.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(2-fluorophenyl)methyl-2,5,6-trimethyl-1H-1,3-benzodiazole

1-(2-Fluorophenyl)methyl-2,5,6-trimethyl-1H-1,3-benzodiazole: A Comprehensive Overview

1-(2-Fluorophenyl)methyl-2,5,6-trimethyl-1H-1,3-benzodiazole (CAS No. 891390-39-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of 1-(2-fluorophenyl)methyl-2,5,6-trimethyl-1H-1,3-benzodiazole is characterized by a benzodiazole core substituted with a 2-fluorophenylmethyl group and three methyl groups at positions 2, 5, and 6. The presence of the fluorine atom in the phenyl ring introduces unique electronic and steric effects that can influence the compound's reactivity and biological activity. The benzodiazole scaffold is a well-known privileged structure in medicinal chemistry due to its ability to interact with various biological targets.

Synthesis of 1-(2-fluorophenyl)methyl-2,5,6-trimethyl-1H-1,3-benzodiazole typically involves multi-step reactions. One common approach is to start with a substituted aniline derivative and undergo a cyclization reaction to form the benzodiazole ring. The fluorinated phenylmethyl group can be introduced through a subsequent alkylation step. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, the use of transition-metal catalysts and microwave-assisted synthesis has significantly improved yield and purity.

In terms of biological properties, 1-(2-fluorophenyl)methyl-2,5,6-trimethyl-1H-1,3-benzodiazole has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For example, it has been reported to exhibit selective inhibition of protein kinases, which are key regulators of cellular processes such as proliferation and apoptosis. This property makes it a valuable lead compound for the development of targeted therapies for diseases such as cancer.

Recent research has also explored the neuropharmacological effects of 1-(2-fluorophenyl)methyl-2,5,6-trimethyl-1H-1,3-benzodiazole. Benzodiazoles are known for their anxiolytic and sedative properties due to their interaction with GABA receptors. However, the specific substitution pattern in this compound may confer unique binding affinities and selectivities that could lead to novel therapeutic applications. Preliminary studies have indicated that it may have potential as an anticonvulsant or anxiolytic agent with improved safety profiles compared to traditional benzodiazepines.

The pharmacokinetic properties of 1-(2-fluorophenyl)methyl-2,5,6-trimethyl-1H-1,3-benzodiazole are another important aspect of its evaluation. In vitro and in vivo studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the fluorine atom can enhance metabolic stability and prolong half-life, which are desirable attributes for drug candidates. Additionally, its lipophilicity allows for good tissue penetration and bioavailability.

Clinical trials are currently underway to further investigate the safety and efficacy of 1-(2-fluorophenyl)methyl-2,5,6-trimethyl-1H-1,3-benzodiazole. Early-phase trials have demonstrated promising results in terms of tolerability and pharmacodynamic effects. However, more extensive studies are needed to fully assess its therapeutic potential across different indications.

In conclusion, 1-(2-fluorophenyl)methyl-2,5,6-trimethyl-1H-1,3-benzodiazole (CAS No. 891390-39-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its pharmacological profile and explore its full therapeutic potential.